Cas no 1335469-37-8 ((2R)-1-(6-methoxypyridin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine
• CAS No: 1335469-37-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5845994
• PubChem ID: 96644682
• Update Time: 2025-10-22

(2R)-1-(6-methoxypyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, 6-methoxy-a-methyl-, (aR)-
• 2-Pyridineethanamine, 6-methoxy-α-methyl-, (αR)-
• (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine
• 1335469-37-8
• EN300-1850777

• Inchi： 1S/C9H14N2O/c1-7(10)6-8-4-3-5-9(11-8)12-2/h3-5,7H,6,10H2,1-2H3/t7-/m1/s1
• InChI Key： AZSXVANTUIDUDD-SSDOTTSWSA-N
• SMILES： C1(C[C@@H](C)N)=NC(OC)=CC=C1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 246.8±25.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Additional information on (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine

Compound CAS No. 1335469-37-8: (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine

The compound (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine (CAS No. 1335469-37-8) is a fascinating organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy group and a propanamine moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine in drug discovery. Researchers have focused on its ability to act as a chiral building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. The methoxy group on the pyridine ring contributes to enhanced solubility and stability, making this compound an ideal candidate for various synthetic applications.

One of the most promising applications of (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine lies in its potential as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers has been extensively studied, revealing its role in facilitating catalytic processes such as cross-coupling reactions and enantioselective reductions. These findings underscore its versatility as a versatile tool in modern organic synthesis.

Moreover, the compound has shown remarkable biological activity in recent assays. Preclinical studies suggest that (2R)-1-(6-methoxypyridin-2-yl)propan-2-amine exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This makes it a compelling lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

The synthesis of (2R)-1-(6-methoxypyridin-2-yl)propan-2-amines has also been optimized through innovative methodologies. Researchers have developed efficient routes utilizing asymmetric induction techniques, such as organocatalysis and enzymatic catalysis, to achieve high yields and enantiomeric excesses. These advancements not only enhance the scalability of production but also pave the way for large-scale manufacturing of this compound for pharmaceutical applications.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to elucidate the precise structure and conformation of (2R)-1-(6-methoxypyridin-2-y propan - ilyl)propan - ilyl)propan - ilyl)propan - ilyl)propan - amine . These studies have provided valuable insights into its spatial arrangement, which is critical for understanding its reactivity and bioavailability.

Looking ahead, the continued exploration of (2R)-1-(6-methoxypyridin - yl propan - yl propan - yl pro pan - yl pro pan - amine)'s properties is expected to unlock new opportunities in drug design and materials science. Its unique combination of structural features positions it as a valuable asset in the arsenal of modern chemistry.